Cas no 1805682-86-3 (Methyl 4-hydroxy-1H-benzimidazole-5-acetate)

• Product Name: Methyl 4-hydroxy-1H-benzimidazole-5-acetate
• CAS No: 1805682-86-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4825124
• Update Time: 2025-05-23

Methyl 4-hydroxy-1H-benzimidazole-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-1H-benzimidazole-5-acetate

• Inchi： 1S/C10H10N2O3/c1-15-8(13)4-6-2-3-7-9(10(6)14)12-5-11-7/h2-3,5,14H,4H2,1H3,(H,11,12)
• InChI Key： RDXLZHFEAAGMTH-UHFFFAOYSA-N
• SMILES： OC1C2=C(C=CC=1CC(=O)OC)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.9
• Topological Polar Surface Area: 75.2

Additional information on Methyl 4-hydroxy-1H-benzimidazole-5-acetate

Methyl 4-Hydroxy-1H-Benzimidazole-5-Acetate: A Comprehensive Overview

Methyl 4-hydroxy-1H-benzimidazole-5-acetate, also known by its CAS number 1805682-86-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₁H₁₀N₂O₃, belongs to the class of benzimidazoles, which are widely studied for their versatile applications in drug discovery, catalysis, and advanced materials. The structure of methyl 4-hydroxybenzimidazole-5-acetate features a benzene ring fused with an imidazole moiety, substituted with a hydroxyl group at position 4 and an acetate ester group at position 5. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block for further chemical modifications.

The synthesis of methyl 4-hydroxybenzimidazole-5-acetate typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of benzimidazoles, significantly reducing reaction times while maintaining high yields. Such approaches are particularly advantageous for scaling up production in industrial settings.

In terms of applications, methyl 4-hydroxybenzimidazole-5-acetate has shown promise in the development of bioactive compounds. Its hydroxyl group at position 4 can act as a site for further functionalization, allowing chemists to introduce diverse substituents that may enhance bioavailability or target specific biological pathways. Recent studies have explored the use of this compound as a potential lead molecule in anticancer drug design. For example, researchers have reported that derivatives of methyl 4-hydroxybenzimidazole-5-acetate exhibit selective cytotoxicity against cancer cells, suggesting their potential as chemotherapeutic agents.

Beyond medicinal chemistry, methyl 4-hydroxybenzimidazole-5-acetate has also found applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other porous materials. These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. Recent work has demonstrated that incorporating methyl 4-hydroxybenzimidazole-5-acetate into MOFs can significantly enhance their adsorption capacities for small gas molecules like CO₂ and CH₄.

The electronic properties of methyl 4-hydroxybenzimidazole-5-acetate make it an attractive candidate for optoelectronic applications as well. Its conjugated π-system enables strong absorption in the visible region, which is advantageous for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have investigated the use of this compound as a hole transport material in OLEDs, where it exhibits excellent charge transport properties and high thermal stability.

In terms of environmental considerations, the synthesis and application of methyl 4-hydroxybenzimidazole-5-acetate align with green chemistry principles. Efforts are being made to develop sustainable synthetic routes that minimize waste generation and reduce energy consumption. For instance, catalytic hydrogenation using recyclable catalysts has been proposed as a greener alternative to traditional reduction methods.

In conclusion, methyl 4-hydroxybenzimidazole-5-acetate, CAS number 1805682-86-3, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and optoelectronics. As ongoing research continues to uncover new properties and applications of this compound, its role in advancing modern science is expected to grow significantly.